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Compound of Interest

Compound Name: 3-Ethyl-6-methylnonane

Cat. No.: B14548673 Get Quote

Disclaimer: Specific health and safety data for 3-Ethyl-6-methylnonane (CAS No. 18918-20-2)

is not readily available in published literature or safety data sheets. This document provides a

general overview based on the toxicological profiles of structurally similar aliphatic

hydrocarbons, such as other C12 and branched-chain alkanes. The information herein should

be used as a preliminary guide for handling and safety precautions, and it is not a substitute for

compound-specific experimental data.

Chemical and Physical Properties
Limited experimental data is available for 3-Ethyl-6-methylnonane. The following table

summarizes its basic chemical and physical properties.
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Property Value Source

Molecular Formula C₁₂H₂₆ PubChem

Molecular Weight 170.34 g/mol PubChem

CAS Number 18918-20-2 PubChem

Appearance Not available -

Boiling Point Not available -

Melting Point Not available -

Flash Point Not available -

Density Not available -

Solubility Insoluble in water (predicted) General Alkanes

General Toxicological Information for Aliphatic
Hydrocarbons
The health effects of 3-Ethyl-6-methylnonane are expected to be similar to other C12

branched-chain alkanes. The primary hazards associated with this class of compounds are

aspiration toxicity, skin irritation, and potential for central nervous system (CNS) depression at

high concentrations.
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Hazard Description

Aspiration Hazard

Low viscosity hydrocarbons can cause severe

chemical pneumonitis if aspirated into the lungs

during ingestion or vomiting. This is a primary

concern for liquid alkanes.[1][2][3][4][5][6]

Inhalation

High concentrations of vapors may cause

respiratory tract irritation and central nervous

system depression, with symptoms such as

headache, dizziness, and nausea.[3]

Skin Contact

Prolonged or repeated contact can lead to

defatting of the skin, resulting in dryness,

irritation, and dermatitis.[7]

Eye Contact May cause mild irritation.

Ingestion
Low oral toxicity is expected, but as mentioned,

aspiration is a significant risk.

Carcinogenicity
Generally, aliphatic hydrocarbons are not

classified as carcinogenic.

Mutagenicity Not expected to be mutagenic.

Reproductive Toxicity Not expected to be a reproductive toxicant.

General Handling and Safety Precautions
Based on the properties of similar aliphatic hydrocarbons, the following safety measures are

recommended when handling 3-Ethyl-6-methylnonane.
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Precaution Description

Ventilation

Use in a well-ventilated area to maintain vapor

concentrations below occupational exposure

limits.

Personal Protective Equipment (PPE)

- Eye Protection: Wear safety glasses or

goggles. - Hand Protection: Wear chemically

resistant gloves (e.g., nitrile). - Skin Protection:

Wear appropriate protective clothing to prevent

skin contact.

Handling

Avoid contact with skin, eyes, and clothing.

Avoid breathing vapors or mists. Keep away

from heat, sparks, and open flames.

Storage
Store in a tightly closed container in a cool, dry,

and well-ventilated place.

First Aid

- Inhalation: Move to fresh air. - Skin Contact:

Wash with soap and water. - Eye Contact: Rinse

with plenty of water. - Ingestion: Do NOT induce

vomiting due to the aspiration hazard. Seek

immediate medical attention.

Metabolic Pathway of Aliphatic Hydrocarbons
While the specific metabolic pathway for 3-Ethyl-6-methylnonane has not been elucidated,

aliphatic hydrocarbons are generally metabolized in the liver through oxidation. The following

diagram illustrates a generalized metabolic pathway.

Phase I Metabolism Phase II Metabolism

Aliphatic Hydrocarbon Alcohol
Hydroxylation (CYP450)

Aldehyde/Ketone
Oxidation

Carboxylic Acid
Oxidation

Conjugated MetaboliteConjugation (e.g., Glucuronidation) Excretion 
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Click to download full resolution via product page

Caption: Generalized metabolic pathway of aliphatic hydrocarbons.

General Experimental Workflow for Toxicity
Assessment
The following diagram outlines a general workflow for assessing the toxicity of a chemical

substance like 3-Ethyl-6-methylnonane, for which specific data is lacking.

In Silico & In Vitro Assessment

In Vivo Assessment (Animal Models)

Data Analysis & Reporting

QSAR Modeling
(Toxicity Prediction)

Acute Toxicity Studies
(Oral, Dermal, Inhalation)

In Vitro Cytotoxicity Assays
(e.g., MTT, LDH)

Genotoxicity Assays
(e.g., Ames test)

Repeated Dose Toxicity Studies

Data Analysis & Interpretation

Dermal & Eye Irritation Studies

Health & Safety Data Sheet (SDS) Generation
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Caption: General experimental workflow for toxicity assessment.

Conclusion:
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Due to the absence of specific toxicological studies on 3-Ethyl-6-methylnonane, a definitive

health and safety profile cannot be provided. However, by considering the data on similar

aliphatic hydrocarbons, it can be preliminarily classified as a substance with a primary risk of

aspiration toxicity and potential for skin and respiratory irritation. Prudent laboratory practices,

including the use of appropriate personal protective equipment and adequate ventilation, are

essential to minimize exposure and ensure safety. Further experimental testing is required to

fully characterize the health and safety profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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